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Compound of Interest

Compound Name: MAT-POS-e194df51-1

Cat. No.: B12381497 Get Quote

This guide provides immediate safety, handling, and disposal protocols for MAT-POS-
e194df51-1, a compound identified as a potent inhibitor of the SARS-CoV-2 main protease

(Mpro)[1]. Researchers and drug development professionals should adhere to these

procedures to ensure a safe laboratory environment. The information is compiled from the

material's Safety Data Sheet (SDS) and general best practices for handling novel chemical

compounds.

Chemical Identification:

Product Name: MAT-POS-e194df51-1[2]

CAS No.: 2765433-05-2[2]

Synonyms: C24H21ClN4O3S[2]

Identified Uses: Laboratory chemicals, manufacture of substances[2]

Hazard Identification and Classification
MAT-POS-e194df51-1 is classified under the Globally Harmonized System (GHS) with the

following hazards:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed[2].

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life[2].
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Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long lasting

effects[2].

Signal Word: Warning

Precautionary Statements:

Wash skin thoroughly after handling[2].

Do not eat, drink or smoke when using this product[2].

Avoid release to the environment[2].

If swallowed, call a POISON CENTER or doctor/physician if you feel unwell[2].

Rinse mouth[2].

Dispose of contents/container to an approved waste disposal plant[2].

Personal Protective Equipment (PPE) Requirements
The following table summarizes the necessary personal protective equipment for handling

MAT-POS-e194df51-1. While specific quantitative data such as glove breakthrough times are

not available for this novel compound, general best practices for handling hazardous chemicals

should be followed.
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PPE Category Item
Specifications and Best
Practices

Eye and Face Protection
Safety Goggles with Side-

Shields

Required to protect from

chemical splashes. A face

shield should be worn over

safety glasses or goggles

when there is a significant

splash hazard[2][3].

Hand Protection Protective Gloves

Disposable nitrile gloves are

the minimum requirement for

incidental contact. For

prolonged contact or

immersion, gloves with higher

chemical resistance should be

selected. Always inspect

gloves for tears or defects

before use and wash hands

after removal[2][3][4].

Body Protection Impervious Clothing / Lab Coat

A lab coat is required to protect

skin and clothing from

splashes. Ensure it is buttoned

and fits properly[2][5][6].

Respiratory Protection Suitable Respirator

Required when engineering

controls like a fume hood are

not sufficient or when handling

the powder form where dust or

aerosols can be generated.

The type of respirator depends

on the potential concentration

and toxicity of airborne

particles[2][5][6].
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Experimental Protocol: Safe Handling and Disposal
of MAT-POS-e194df51-1
This protocol outlines the step-by-step procedure for the safe handling and disposal of MAT-
POS-e194df51-1 in a laboratory setting.

1. Preparation and Engineering Controls:

Before handling, thoroughly review the Safety Data Sheet (SDS) for MAT-POS-e194df51-
1[2][4].
Ensure a calibrated and certified chemical fume hood is available and operational. All
handling of the compound, especially the powder form, should be conducted within the fume
hood to avoid inhalation of dust or aerosols[2][4].
Locate the nearest safety shower and eyewash station and confirm they are accessible and
functional[2].
Prepare a designated and clearly labeled work area for handling the compound.
Have a chemical spill kit readily available[7].

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned[8].
Don safety goggles with side-shields[2][8].
Wear appropriate chemical-resistant gloves (e.g., nitrile)[2][3][8]. For tasks with a higher risk
of exposure, consider double-gloving[3].

3. Handling the Compound:

Handle the compound within the designated fume hood[4].
Avoid direct contact with the skin, eyes, and clothing[2].
When weighing the solid compound, use a spatula and handle it carefully to minimize dust
formation[7].
If creating a solution, add the solvent to the compound slowly to avoid splashing.
Keep the container tightly sealed when not in use[2].

4. Storage:

Store MAT-POS-e194df51-1 in a tightly sealed container in a cool, well-ventilated area[2].
Store away from direct sunlight and sources of ignition[2].
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Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent[2].
Segregate from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents[2][7].

5. Spill and Emergency Procedures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention[2].
Skin Contact: Promptly wash the affected area with soap and water. Remove contaminated
clothing and seek medical attention if irritation persists[2].
Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention[2].
Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention[2].
Spill: Evacuate the area. Wear appropriate PPE and contain the spill using an inert
absorbent material. Collect the absorbed material into a sealed container for disposal. Avoid
releasing the material into the environment[2][7].

6. Decontamination and Waste Disposal:

Wipe down the work area and any contaminated equipment with an appropriate solvent and
then soap and water.
Dispose of all contaminated waste, including gloves, absorbent materials, and empty
containers, in a clearly labeled hazardous waste container[2][9].
Follow all institutional, local, and national regulations for hazardous waste disposal[2][7].

7. Doffing Personal Protective Equipment (PPE):

Remove gloves first, avoiding contact with the outside of the gloves.
Remove the lab coat.
Remove eye protection.
Wash hands thoroughly with soap and water[4][10].

Workflow and Logical Relationships
The following diagrams illustrate the key workflows for handling MAT-POS-e194df51-1.
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Caption: Step-by-step workflow for the safe handling of MAT-POS-e194df51-1.
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Caption: Logical relationships for emergency response to an exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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